Cas no 155280-29-8 (Dibenzothiophene, hexyl-)
Dibenzothiophene, hexyl- structure
Product Name:Dibenzothiophene, hexyl-
CAS No:155280-29-8
MF:C18H20S
MW:268.416403770447
CID:1330061
PubChem ID:71354098
Update Time:2025-04-20
Dibenzothiophene, hexyl- Chemical and Physical Properties
Names and Identifiers
-
- Dibenzothiophene, hexyl-
- 1-hexyldibenzothiophene
- DTXSID90778802
- 1-Hexyldibenzo[b,d]thiophene
- 155280-29-8
-
- Inchi: 1S/C18H20S/c1-2-3-4-5-9-14-10-8-13-17-18(14)15-11-6-7-12-16(15)19-17/h6-8,10-13H,2-5,9H2,1H3
- InChI Key: ZREZCSHHBQAVEC-UHFFFAOYSA-N
- SMILES: S1C2C=CC=CC=2C2=C1C=CC=C2CCCCCC
Computed Properties
- Exact Mass: 268.1287
- Monoisotopic Mass: 268.12857181g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 275
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.2
- Topological Polar Surface Area: 28.2Ų
Experimental Properties
- PSA: 0
Dibenzothiophene, hexyl- Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
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